Cas no 104224-83-1 (Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-,5-(methoxycarbonyl)-2-methylphenyl ester)

• Product name: Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-,5-(methoxycarbonyl)-2-methylphenyl ester
• CAS No: 104224-83-1
• MF: C₂₉H₄₀O₅
• MW: 468.62490940094
• CID: 1142104

Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-,5-(methoxycarbonyl)-2-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-,5-(methoxycarbonyl)-2-methylphenyl ester
• Benzoic acid, 3-(1,1-dimethyldecyl)-4-methoxy-, 5-(methoxycarbonyl)-2-methylphenyl ester

• Inchi： 1S/C29H40O5/c1-7-8-9-10-11-12-13-18-29(3,4)24-19-22(16-17-25(24)32-5)28(31)34-26-20-23(27(30)33-6)15-14-21(26)2/h14-17,19-20H,7-13,18H2,1-6H3
• InChI Key： USIMHUYIQQLUEE-UHFFFAOYSA-N
• SMILES： C(OC1=CC(C(OC)=O)=CC=C1C)(=O)C1=CC=C(OC)C(C(C)(C)CCCCCCCCC)=C1

Computed Properties

• Exact Mass: 468.2877

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 588.3±50.0 °C(Predicted)
• PSA: 61.83